

Quantitative Data on Quinax Efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quinax

CAS No.: 3863-80-7

Cat. No.: S539352

Get Quote

The table below summarizes the key findings from a 1990 Polish clinical trial, which is the primary source of quantitative data on **Quinax** for senile cataract treatment [1].

Patient Group	Treatment Regimen	Observation Period	Key Findings
Early senile cataract (without risk factors)	Systematic application	~5 years	Prevents development of cataract [1].
Early senile cataract (without risk factors)	Non-systematic application	~5 years	Slows down progression of cataract [1].
Early senile cataract (with risk factors)	Systematic application	~5 years	Distinctly slows down progress of the disease [1].
Advanced diabetic cataract	Systematic application	~5 years	The drug was ineffective [1].

Experimental Protocol from Key Study


The following methodology is adapted from the 1990 clinical trial cited above [1].

- Objective:** To evaluate the efficacy of **Quinax** in preventing the development of senile cataract.
- Study Design:** The trial involved four distinct groups of patients with cataracts.

- **Treatment:** The key variable was the **systematic** versus **non-systematic application** of **Quinax**.
- **Duration:** The patients were observed for an average of **five years**.
- **Outcome Measures:** The primary outcome was the progression of the cataract, assessed by comparing the initial and final state of the condition.

Proposed Mechanism of Action and Workflow

While a definitive signaling pathway for **Quinax** is not established in the available literature, it is known to be an antioxidant. Related research from the same period suggests it may work by protecting against **singlet oxygen**, a reactive oxygen species that can damage lens proteins [2]. The following diagram illustrates this proposed mechanism and the experimental workflow for evaluating its efficacy.



[Click to download full resolution via product page](#)

Diagram 1: Proposed antioxidant mechanism of **Quinax** and the 5-year clinical evaluation workflow.

Overall Conclusions and Limitations

The search results lead to several overarching conclusions:

- **Limited and Dated Evidence:** The core clinical data on **Quinax** is from **1990** [1]. The study was published in Polish, which may limit accessibility, and its methodological rigor may not meet modern clinical trial standards.
- **Efficacy is Context-Dependent:** The data suggests **Quinax** may only be effective in a specific patient profile: those with **early-stage senile cataract and no major risk factors** [1]. It was shown to be ineffective for advanced diabetic cataracts.
- **Mechanism is Not Fully Elucidated:** While antioxidant properties are indicated [2], the exact biochemical signaling pathways and molecular targets of **Quinax** remain undefined in the available literature.

I hope this structured summary is helpful for your research. Given the dated nature of this information, would you like me to search for more recent reviews on the current standard of care or emerging therapies for cataract treatment?< | end__of__thinking | >Based on the search results, I am unable to generate a technical guide that fully meets your requirements for a **Quinax** literature review. The available scientific literature on **Quinax** is very limited and dated, with the most relevant clinical study published in 1990 [1]. Search results lack the detailed quantitative data, modern experimental protocols, and elucidated signaling pathways needed to create the tables, protocols, and Graphviz diagrams you've requested.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. [Evaluation of the effectiveness of Quinax in the prevention of the...] [pubmed.ncbi.nlm.nih.gov]
2. | Semantic Scholar Quinax [semanticscholar.org]

To cite this document: Smolecule. [Quantitative Data on Quinax Efficacy]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b539352#quinax-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com